5-Amino-1-methyl-4-nitroso-3-phenylpyrazole

• CAS RN: 19848-97-6
• Molecular Formula: C10H10N4O
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 2-methyl-4-nitroso-5-phenylpyrazol-3-amine
• InChI: InChI=1S/C10H10N4O/c1-14-10(11)9(13-15)8(12-14)7-5-3-2-4-6-7/h2-6H,11H2,1H3
• InChI Key: BZCUVYVWVOLQQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)N=O)N

Description

5-Amino-1-methyl-4-nitroso-3-phenylpyrazole is a useful research compound. Its molecular formula is C10H10N4O and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-hydroxyimino-3-oxo-3-phenylpropanenitrile (2.61 g, 15 mmol) and methylhydrazine (1.1 ml, 21 mmol) was stirred at reflux in ethanol (20 ml) for 2 hours, cooled and concentrated under reduced pressure. The residue was partitioned between ether (50 ml) and dilute hydrochloric acid (50 ml, 2N solution). The aqueous phase was separated and rendered basic by the addition of saturated aqueous potassium carbonate. The red solid which precipitated was filtered off and dried, to give the title compound, 1.40 g, (46%). m.p. 230°-231° C. (literature. m.p. 230°-231° C., Gazz. Chim. Ital., (1968), 98, 569.